Cas no 197359-56-1 ()

• CAS No: 197359-56-1
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• CID: 6648118
• PubChem ID: 136087979
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H5ClN2O/c9-7-4-10-11-8-3-5(12)1-2-6(7)8/h1-4,12H
• InChI Key： AUZNQQFVTCXCLP-UHFFFAOYSA-N
• SMILES： ClC1=CN=NC2C=C(C=CC=21)O

Computed Properties

• Exact Mass: 180.0090405g/mol
• Monoisotopic Mass: 180.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46Ų